Cas no 1261496-54-1 (2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261496-54-1
• MF: C₁₃H₉F₄N
• MW: 255.210877180099
• CID: 4999211
• Update Time: 2025-10-31

2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H9F4N/c14-8-5-6-10(12(18)7-8)9-3-1-2-4-11(9)13(15,16)17/h1-7H,18H2
• InChI Key： UANYCLNKNSUMAD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=CC=1N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on 2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl

Compound CAS No. 1261496-54-1: 2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl

The compound CAS No. 1261496-54-1, also known as 2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a subject of interest for researchers worldwide.

Biphenyl derivatives, such as 2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl, are known for their versatility in chemical reactions. The presence of an amino group at the 2-position and a fluoro group at the 4-position on one benzene ring, coupled with a trifluoromethyl group on the adjacent benzene ring, imparts unique electronic and steric properties to the molecule. These features make it an ideal candidate for various chemical transformations, including nucleophilic substitutions, electrophilic aromatic substitutions, and cross-coupling reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 1261496-54-1. Researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the biphenyl framework with high precision. The use of palladium catalysts has significantly improved the yield and selectivity of these reactions, making large-scale production feasible. Furthermore, computational chemistry techniques have been employed to optimize reaction conditions and predict the reactivity of intermediates, ensuring a deeper understanding of the synthesis process.

The pharmacological properties of 2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl have been explored in recent studies. This compound exhibits potential as a lead molecule in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to modulate key biological pathways, such as kinase activity and receptor binding, has been demonstrated through in vitro assays. Additionally, its pharmacokinetic profile has been evaluated, revealing favorable absorption and bioavailability characteristics.

In terms of material science applications, CAS No. 1261496-54-1 has shown promise as a building block for advanced materials such as organic semiconductors and functional polymers. Its electronic properties make it suitable for applications in optoelectronics and energy storage devices. Researchers have explored its use in the synthesis of self-assembled monolayers and stimuli-responsive materials, further expanding its potential utility.

The environmental impact and safety profile of CAS No. 1261496-54-1 have also been studied to ensure responsible handling and disposal. Experimental data indicate that this compound is stable under normal storage conditions and does not pose significant risks when handled according to standard laboratory protocols. Efforts are ongoing to develop eco-friendly synthesis routes that minimize waste generation and energy consumption.

In conclusion, CAS No. 1261496-54-1 (2-Amino-4-fluoro-2'-(trifluoromethyl)biphenyl) is a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable properties make it a valuable tool for researchers across multiple disciplines. As advancements in synthetic methods and computational modeling continue to evolve, the potential for this compound to contribute to groundbreaking discoveries remains immense.